Cas no 4481-44-1 (2H-Isoindole-2-butanesulfonic acid, 1,3-dihydro-1,3-dioxo-)

• Product Name: 2H-Isoindole-2-butanesulfonic acid, 1,3-dihydro-1,3-dioxo-
• CAS No: 4481-44-1
• MF: C₁₂H₁₃NO₅S
• MW: 283.300322294235
• CID: 1516540
• Update Time: 2024-08-23

2H-Isoindole-2-butanesulfonic acid, 1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-butanesulfonic acid, 1,3-dihydro-1,3-dioxo-

• Inchi： 1S/C12H13NO5S/c14-11-9-5-1-2-6-10(9)12(15)13(11)7-3-4-8-19(16,17)18/h1-2,5-6H,3-4,7-8H2,(H,16,17,18)
• InChI Key： FXNMQSJDFMWYTG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCCS(O)(=O)=O

Computed Properties

• Exact Mass: 283.05149

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• PSA: 91.75
• pka: 1.77±0.50(Predicted)